Cas no 1215867-50-7 (2-(2,2-dimethyl-3,6-dihydro-2H-pyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2,2-dimethyl-3,6-dihydro-2H-pyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1215867-50-7
• MF: C₁₃H₂₃BO₃
• MW: 238.130924463272
• CID: 2120904
• PubChem ID: 58547516
• Update Time: 2025-11-07

2-(2,2-dimethyl-3,6-dihydro-2H-pyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethyl-3,6-dihydro-2H-pyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• XH0308
• 2-(3,6-dihydro-2,2-dimethyl-2H-pyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CCGVKRLBJQCNMK-UHFFFAOYSA-N
• MFCD22683297
• PS-20481
• 2-(6,6-dimethyl-2,5-dihydropyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1215867-50-7
• SY324137
• CS-0177021
• DA-14268
• F53793
• BP-21073
• SCHEMBL2019231
• 2,2-Dimethyl-3,6-dihydro-2H-pyran-4-boronic Acid Pinanol Ester

• Inchi： 1S/C13H23BO3/c1-11(2)9-10(7-8-15-11)14-16-12(3,4)13(5,6)17-14/h7H,8-9H2,1-6H3
• InChI Key： CCGVKRLBJQCNMK-UHFFFAOYSA-N
• SMILES： O1B(C2=CCOC(C)(C)C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 238.1740248g/mol
• Monoisotopic Mass: 238.1740248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on 2-(2,2-dimethyl-3,6-dihydro-2H-pyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(2,2-Dimethyl-3,6-Dihydro-2H-Pyran-4-Yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane: A Comprehensive Overview

The compound 1215867-50-7, also known as 2-(2,2-dimethyl-3,6-dihydro-2H-pyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of boron-containing heterocycles, which have garnered significant attention in recent years due to their versatility in organic synthesis and their potential applications in materials science and pharmacology.

The molecular structure of 1215867-50-7 is characterized by a dioxaborolane ring system, which is fused with a tetramethyl-substituted pyran derivative. The presence of multiple methyl groups in the molecule contributes to its stability and lipophilicity, making it an ideal candidate for various chemical transformations. Recent studies have highlighted the importance of such molecules in the development of advanced materials and biologically active compounds.

One of the most notable features of 1215867-50-7 is its ability to participate in cross-coupling reactions, particularly under palladium-catalyzed conditions. This property has been extensively explored in the context of constructing complex organic frameworks for drug discovery and polymer synthesis. For instance, researchers have demonstrated that this compound can serve as a versatile building block for the construction of boronate esters, which are critical intermediates in the synthesis of biaryl compounds.

In addition to its role in organic synthesis, 1215867-50-7 has shown promise in the field of optoelectronics. Its unique electronic properties make it a potential candidate for use in light-emitting diodes (LEDs) and other semiconductor devices. Recent advancements in nanotechnology have further expanded its applications by leveraging its ability to form self-assembled monolayers on various substrates.

The synthesis of 1215867-50-7 involves a multi-step process that typically begins with the preparation of the pyran derivative followed by its incorporation into the dioxaborolane framework. This process requires precise control over reaction conditions to ensure high yields and purity. Innovations in catalytic methods have significantly improved the efficiency of this synthesis pathway, making it more accessible for large-scale production.

From a biological standpoint, 1215867-50-7 has been investigated for its potential as a bioisostere in medicinal chemistry. Its ability to mimic the pharmacophoric properties of natural products while offering improved bioavailability has positioned it as a valuable tool in drug design. Preclinical studies have indicated that derivatives of this compound exhibit potent activity against various disease targets, including cancer and neurodegenerative disorders.

In conclusion, 1215867-50-7, or 2-(2,2-dimethyl-3,6-dihydro-2H-pyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical properties and adaptability make it an essential component in modern chemical research and development.